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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Trimethylurea (CAS 632-14-4), a
substituted urea derivative with emerging applications in biochemical research and as a
reagent in organic synthesis. This document collates available data on its chemical and
physical properties, synthesis, analytical methods, and toxicological profile. Detailed
experimental protocols and data are presented to support its practical application in a
laboratory setting. Furthermore, this guide explores its potential metabolic fate and its role as a
chaotropic agent in proteomics.

Chemical and Physical Properties

Trimethylurea, also known as 1,1,3-trimethylurea or N,N,N'-trimethylurea, is a white
crystalline solid at room temperature. It is characterized by the presence of three methyl groups
attached to the urea backbone. Its properties make it soluble in water and polar organic
solvents.

Table 1: Physicochemical Properties of Trimethylurea
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Property Value Reference

CAS Number 632-14-4 [1]

Molecular Formula CsH10N20 [1]

Molecular Weight 102.14 g/mol [1]

Appearance White crystalline solid [1]

Melting Point 74-75 °C N/A

Boiling Point Not available

N Soluble in water and polar

Solubility ] [1]
organic solvents
COSWCAGTKRUTQV-

InChl Key [1]
UHFFFAOYSA-N

SMILES CNC(=O)N(C)C [1]

Synthesis of Trimethylurea

While a specific detailed protocol for the synthesis of 1,1,3-trimethylurea is not readily

available in the reviewed literature, a general and plausible method involves the reaction of

methyl isocyanate with dimethylamine. The lone pair of electrons on the nitrogen atom of

dimethylamine attacks the electrophilic carbon atom of the isocyanate group, followed by

proton transfer to form the final product.

Experimental Protocol: Synthesis of 1,1,3-Trimethylurea (Proposed)

Materials:

Methyl isocyanate

Dimethylamine (solution in a suitable solvent, e.g., THF or diethyl ether)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Ice bath
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e Magnetic stirrer and stir bar

e Round-bottom flask

e Dropping funnel

» Rotary evaporator

o Recrystallization solvent (e.g., hexane or ethyl acetate/hexane mixture)
Procedure:

 In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve
dimethylamine in an anhydrous solvent (diethyl ether or THF) under an inert atmosphere
(e.g., nitrogen or argon).

e Cool the solution in an ice bath to 0 °C.

e Slowly add a solution of methyl isocyanate in the same anhydrous solvent to the cooled
dimethylamine solution via the dropping funnel with continuous stirring.

» After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and continue stirring for several hours to ensure the reaction goes to completion.

e Monitor the reaction progress using a suitable analytical technique, such as Thin Layer
Chromatography (TLC).

e Once the reaction is complete, remove the solvent under reduced pressure using a rotary
evaporator.

 Purify the crude product by recrystallization from a suitable solvent or solvent mixture to
obtain pure 1,1,3-trimethylurea.

o Characterize the final product using technigues such as Nuclear Magnetic Resonance
(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to confirm its
identity and purity.

Diagram 1: Proposed Synthesis of Trimethylurea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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